Cas no 777-48-0 ( )

• Product Name: &nbsp
• CAS No: 777-48-0
• MF: C₉H₈FNO₃
• MW: 197.163125991821
• CID: 868724
• PubChem ID: 53429561
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 1-(4-fluoro-3-nitrophenyl)propan-1-one
• 3’-NITRO-4’-FLUOROPROPIOPHENONE
• 3-nitro-4-fluoropropiophenone
• 3'-NITRO-4'-FLUOROPROPIOPHENONE
• 4-Fluor-3-nitro-propiophenon
• methyl 1-(4-fluoro-3-nitro-phenyl)-ethanone
• SCHEMBL2249184
• 777-48-0
• DTXSID20700176
• LFWXJDOYODCISO-UHFFFAOYSA-N
•  

• Inchi： 1S/C9H8FNO3/c1-2-9(12)6-3-4-7(10)8(5-6)11(13)14/h3-5H,2H2,1H3
• InChI Key： LFWXJDOYODCISO-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1[N+](=O)[O-])C(CC)=O

Computed Properties

• Exact Mass: 197.04900
• Monoisotopic Mass: 197.04882128g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 62.9Ų

Experimental Properties

• PSA: 62.89000
• LogP: 2.84980